![molecular formula C19H33N5O2 B2361930 tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate CAS No. 1353947-49-5](/img/structure/B2361930.png)
tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H33N5O2 and its molecular weight is 363.506. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structure-Activity Relationship Studies
- Histamine H4 Receptor Ligands : A series of 2-aminopyrimidines, including compounds related to tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate, were synthesized as ligands for the histamine H4 receptor. These compounds have shown potential in vitro as anti-inflammatory agents and in pain models, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).
Synthesis and Optimization
- Anticancer Drug Intermediates : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, has been synthesized through a multi-step process. This compound is significant in the development of drugs targeting the PI3K/AKT/mTOR pathway in cancer (Zhang et al., 2018).
- Deoxycytidine Kinase Inhibitors : Tert-butyl 4-(4-amino-5-fluoropyrimidin-2-yloxy)piperidine-1-carboxylate, a compound structurally related to the one , is an intermediate in the preparation of potent deoxycytidine kinase inhibitors, offering an economical alternative in the synthesis process (Zhang et al., 2009).
Biological Activity and Drug Development
- Renin Inhibitors : The modification of tert-butyl groups in pyrimidine derivatives led to the discovery of potent, orally bioavailable renin inhibitors. These inhibitors have shown significant plasma renin inhibition, indicating potential in drug development (Tokuhara et al., 2018).
- Malaria Treatment and Prevention : A trifluoromethyl-substituted pyridine analogue, containing a tert-butyl group, was identified as a lead compound for preclinical development for malaria treatment and prevention, showing excellent antimalarial activity (Chavchich et al., 2016).
properties
IUPAC Name |
tert-butyl 4-[[6-(diethylamino)pyrimidin-4-yl]-methylamino]piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N5O2/c1-7-23(8-2)17-13-16(20-14-21-17)22(6)15-9-11-24(12-10-15)18(25)26-19(3,4)5/h13-15H,7-12H2,1-6H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYJAPOKOKQJUFZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=NC(=C1)N(C)C2CCN(CC2)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.